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Compound of Interest

Compound Name: Celestolide

Cat. No.: B023127

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Celestolide, a synthetic
musk fragrance, in water and various organic solvents. The information is intended to support
research, development, and formulation activities where Celestolide is utilized.

Introduction

Celestolide, with the chemical name 4-acetyl-1,1-dimethyl-6-tert-butyl-indan, is a widely used
fragrance ingredient valued for its persistent, musky scent.[1][2] Its physicochemical properties,
particularly its solubility, are critical for its application in various consumer products and for
understanding its environmental fate and toxicological profile. This document compiles
available quantitative and qualitative solubility data, details standard experimental protocols for
solubility determination, and provides a visual representation of a typical experimental
workflow.

Physicochemical Properties of Celestolide

A summary of the key physicochemical properties of Celestolide is presented below.
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Property Value Reference
Molecular Formula C17H240 [1]
Molecular Weight 244.37 g/mol [1]
Melting Point 78.5°C [1]
Boiling Point 304.5 °C at 101.325 kPa [1]

log Kow (Octanol-Water
L . 5.7 [1]
Partition Coefficient)

Solubility of Celestolide

Celestolide is characterized by its low solubility in water and high solubility in many organic
solvents.[2]

Aqueous Solubility

The solubility of Celestolide in water is consistently reported as low, though the exact values
vary across different sources. This variability may be attributed to different experimental
conditions and methods.

Solubility in Water Temperature Reference
0.015 mg/L Not Specified [1]
3.29 mg/L 24 °C [1]
0.82 g/L (820 mg/L) 25 °C [1]

Solubility in Organic Solvents

Celestolide exhibits good to excellent solubility in a wide range of organic solvents. A
comprehensive list of solubility data at 25 °C is provided below.
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Solvent Solubility (g/L) at 25 °C Reference
Acetone 346.01 [1]
Acetonitrile 234.38 [1]
n-Butanol 155.75 [1]
2-Butanone 393.3 [1]
1,4-Dioxane 573.64 [1]
DMF (Dimethylformamide) 691.68 [1]
Ethanol 154.64 [1]
Ethyl Acetate 282.27 [1]
Isobutanol 149.46 [1]
Isopropanol 157.59 [1]
Methanol 117.68 [1]
Methyl Acetate 342.97 [1]
n-Propanol 173.71 [1]
THF (Tetrahydrofuran) 830.92 [1]
Toluene 368.27 [1]

Qualitative solubility information also indicates that Celestolide is soluble in oils and slightly
soluble in chloroform and DMSO.[1][3]

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure.
Standardized methods are crucial for obtaining reliable and comparable data. The following are
detailed methodologies for key experiments relevant to determining the solubility of substances
like Celestolide.

OECD Guideline 105: Water Solubility
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The OECD Guideline 105 for testing of chemicals, "Water Solubility,” outlines two primary
methods for determining the water solubility of substances: the Column Elution Method and the
Flask Method.[4]

This method is suitable for substances with low solubility (generally below 10-2 g/L).

Principle: A column is packed with an inert carrier material coated with the test substance.
Water is passed through the column at a slow, constant rate. The concentration of the
substance in the eluate is monitored over time. When the concentration reaches a plateau, it is
considered the saturation concentration, i.e., the water solubility.

Apparatus:

A jacketed column with a thermostat to maintain a constant temperature.

A pump for delivering a constant flow of water.

An analytical instrument to determine the concentration of the substance in the eluate (e.g.,
HPLC, GC-MS).

Inert carrier material (e.g., glass beads, silica).
Procedure:

o Preparation of the Column: The test substance is dissolved in a volatile solvent and coated
onto the carrier material. The solvent is then completely evaporated. The coated carrier
material is packed into the column.

o Elution: Water is pumped through the column at a low flow rate to ensure equilibrium is
reached.

e Analysis: Fractions of the eluate are collected at regular intervals and the concentration of
the test substance is determined.

o Determination of Solubility: A plot of concentration versus time (or volume) is generated. The
plateau of this curve gives the water solubility of the substance.

This method is suitable for substances with a solubility of 102 g/L or higher.
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Principle: An excess amount of the test substance is added to a flask containing water. The
mixture is agitated at a constant temperature until saturation is reached. The concentration of
the substance in the aqueous phase is then determined.

Apparatus:

A flask with a stirrer (e.g., magnetic stirrer).

A constant temperature bath or incubator.

A filtration or centrifugation system to separate the undissolved solid.

An analytical instrument for concentration determination.
Procedure:

o Equilibration: An excess of the solid test substance is added to a known volume of water in
the flask. The flask is sealed and placed in a constant temperature bath. The mixture is
agitated for a sufficient period to reach equilibrium (typically 24-48 hours, but may be longer).

» Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation or filtration. Care must be taken to avoid changes in temperature during this
step.

e Analysis: The concentration of the test substance in the clear aqueous phase is determined
using a suitable analytical method.

o Determination of Solubility: The measured concentration represents the water solubility of
the substance at the given temperature.

Slow-Stirring Method

The slow-stirring method is another technique used to determine the solubility of poorly soluble
substances, and it is particularly useful for avoiding the formation of emulsions or colloidal
suspensions that can occur with vigorous shaking.[2]

Principle: The test substance and the solvent (e.g., water) are placed in a vessel and stirred
very slowly to avoid disturbing the interface between the undissolved substance and the
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solvent. This gentle agitation allows for the establishment of a true equilibrium.
Apparatus:

e Athermostated vessel.

o Alow-speed stirrer.

e Analytical instrumentation for concentration measurement.

Procedure:

e Setup: The test substance and solvent are added to the vessel, which is maintained at a
constant temperature.

o Equilibration: The mixture is stirred at a very low speed for an extended period (can be
several days or even weeks) to allow for equilibrium to be reached without the formation of a
microdispersion.

o Sampling and Analysis: Samples of the solvent are carefully taken over time and their
concentrations are measured.

o Determination of Solubility: The solubility is determined when consecutive measurements
show a constant concentration, indicating that equilibrium has been achieved.

Experimental Workflow Visualization

The following diagram illustrates a general experimental workflow for determining the solubility
of a compound like Celestolide using the Flask Method, a widely recognized and applied
technique.
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Experimental Workflow for Solubility Determination (Flask Method)
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Caption: Workflow for determining solubility via the Flask Method.
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Conclusion

This technical guide provides a comprehensive summary of the solubility of Celestolide in
water and a variety of organic solvents, which is essential for its effective formulation and for
assessing its environmental impact. The detailed experimental protocols for standard solubility
determination methods offer a practical resource for researchers. The provided data and
methodologies are intended to be a valuable tool for scientists and professionals working with
this widely used fragrance compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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